Cas no 1704951-24-5 ((3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1704951-24-5
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• CID: 6404429
• PubChem ID: 103740503
• Update Time: 2025-05-19

(3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1704951-24-5
• (3S)-3-(4-cyclopropylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1162960

• Inchi： 1S/C27H25NO4/c29-26(30)15-25(19-13-11-18(12-14-19)17-9-10-17)28-27(31)32-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,11-14,17,24-25H,9-10,15-16H2,(H,28,31)(H,29,30)/t25-/m0/s1
• InChI Key： VRCFOKOSNBUIQS-VWLOTQADSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=CC(=CC=1)C1CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 427.17835828g/mol
• Monoisotopic Mass: 427.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1704951-24-5)

(3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1704951-24-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylphenyl moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The cyclopropylphenyl group is known for its ability to modulate the pharmacological properties of molecules, particularly in terms of their binding affinity and selectivity. This group has been extensively studied in the context of drug discovery, where it has shown promise in enhancing the potency and selectivity of various drug candidates. The fluorenylmethoxycarbonyl (Fmoc) protecting group, on the other hand, is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The combination of these two functional groups in (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid makes it a versatile molecule with potential applications in multiple areas of research.

Recent studies have highlighted the importance of (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in the development of new drugs for treating various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structures exhibit potent activity against specific protein targets involved in cancer and neurodegenerative disorders. The cyclopropylphenyl moiety has been shown to enhance the binding affinity to these targets, while the Fmoc group facilitates the synthesis and purification processes, ensuring high purity and yield.

In addition to its potential as a therapeutic agent, (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is also valuable as an intermediate in synthetic chemistry. Its unique structure allows for the introduction of various functional groups through selective chemical transformations, making it a useful building block for constructing more complex molecules. This versatility is particularly important in the development of prodrugs, where the parent compound is modified to improve its pharmacokinetic properties or reduce side effects.

The synthesis of (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid typically involves several steps, including the formation of the cyclopropylphenyl moiety and the introduction of the Fmoc protecting group. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and chiral catalysis, have been employed to achieve high yields and enantioselectivity. These methods not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste and energy consumption.

The physical and chemical properties of (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity and optimizing its properties for specific applications.

In conclusion, (3S)-3-(4-cyclopropylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1704951-24-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and favorable biological properties, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in modern drug discovery efforts.